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Compound of Interest

Compound Name: 11-Oxomogroside lla

Cat. No.: B11932003

Disclaimer: No specific Safety Data Sheet (SDS) for 11-Oxomogroside lla was found. The
following disposal procedures are based on general guidelines for non-hazardous laboratory
waste and information from the SDS of the structurally related compound, 11-oxo-mogroside V,
which is not classified as hazardous. It is imperative to consult with your institution's
Environmental Health and Safety (EHS) department for specific disposal requirements.

This document provides essential safety and logistical information for the proper disposal of 11-
Oxomogroside lla, catering to researchers, scientists, and drug development professionals.
The procedural guidance aims to ensure safe handling and compliance with standard
laboratory practices.

Chemical and Physical Properties

A summary of the known quantitative data for 11-Oxomogroside lla is presented below. This
information is crucial for the correct handling and disposal of the compound.
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Property Value

CAS Number 2170761-37-0

Molecular Formula C42H70014

Molecular Weight 799.0 g/mol

Physical Description Powder

Solubility Soluble in DMSO, Pyridine, Methanol, Ethanol

Experimental Protocols for Disposal

The following protocols outline the step-by-step process for the disposal of 11-Oxomogroside
lla, assuming it is a non-hazardous substance.

Solid Waste Disposal

Collection:

o Place non-contaminated, solid 11-Oxomogroside lla waste into a designated, clearly
labeled, and sealed container.

o Ensure the container is compatible with the chemical properties of the compound.

Labeling:

o Label the waste container with "Non-Hazardous Chemical Waste" and the full chemical
name: "11-Oxomogroside lla".

Storage:

o Store the sealed waste container in a designated, secure area away from incompatible
materials.

Disposal:

o Dispose of the container in the regular laboratory trash, unless otherwise specified by your
institutional guidelines. Some institutions may require direct placement into a dumpster by
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laboratory personnel.[1]

Disposal of Empty Containers

e Decontamination:

o Triple-rinse the empty container with a suitable solvent in which 11-Oxomogroside lla is
soluble (e.g., ethanol or methanol).

o Collect the rinsate as chemical waste. Given the non-hazardous assumption, this rinsate
may be eligible for drain disposal if permitted by local regulations and after neutralization if
necessary. Consult your EHS for guidance.

e Defacing:
o Remove or deface the original product label to prevent misidentification.[1]
e Disposal:

o Dispose of the clean, defaced container in the appropriate recycling or general waste
stream as per your facility's procedures.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 11-
Oxomogroside lla.
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Caption: Disposal workflow for 11-Oxomogroside lla.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b11932003#11-oxomogroside-iia-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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